![molecular formula C16H16FN5 B7572070 2-[4-(6-Aminopyridin-3-yl)piperazin-1-yl]-6-fluorobenzonitrile](/img/structure/B7572070.png)
2-[4-(6-Aminopyridin-3-yl)piperazin-1-yl]-6-fluorobenzonitrile
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Overview
Description
2-[4-(6-Aminopyridin-3-yl)piperazin-1-yl]-6-fluorobenzonitrile is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is commonly referred to as 2-APB and is known for its ability to modulate intracellular calcium signaling.
Mechanism of Action
2-APB acts as a modulator of intracellular calcium signaling by inhibiting the inositol 1,4,5-trisphosphate receptor (IP3R) and activating the transient receptor potential (TRP) channels. IP3R is an intracellular calcium channel that is activated by the binding of IP3, which is produced by the activation of G protein-coupled receptors. TRP channels are a family of calcium-permeable ion channels that are activated by a variety of stimuli, including temperature, mechanical stress, and chemical ligands.
Biochemical and Physiological Effects
2-APB has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases. In addition, 2-APB has been shown to have cardioprotective effects in animal models of cardiovascular diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-APB in lab experiments is its ability to modulate intracellular calcium signaling, which is a key signaling pathway involved in a variety of cellular processes. Another advantage is its versatility, as it can be used in a variety of cell types and experimental conditions. However, one limitation of using 2-APB is its potential to have off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of 2-APB. One direction is to further investigate its potential therapeutic applications in the treatment of various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. Another direction is to develop more specific modulators of intracellular calcium signaling pathways, which can help to reduce the potential for off-target effects. Finally, there is a need to further understand the mechanisms underlying the effects of 2-APB, which can help to identify new targets for drug development.
Synthesis Methods
2-APB can be synthesized using a variety of methods, including the reaction of 2,6-difluorobenzonitrile with 6-aminopyridine and piperazine. Another method involves the reaction of 2,6-difluorobenzonitrile with 6-aminopyridine followed by the addition of piperazine. The yield of 2-APB can be optimized by adjusting the reaction conditions.
Scientific Research Applications
2-APB has been extensively studied for its ability to modulate intracellular calcium signaling. It has been shown to be an effective tool for studying the role of calcium signaling in a variety of cellular processes, including apoptosis, cell proliferation, and differentiation. 2-APB has also been shown to have potential therapeutic applications in the treatment of various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases.
Properties
IUPAC Name |
2-[4-(6-aminopyridin-3-yl)piperazin-1-yl]-6-fluorobenzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16FN5/c17-14-2-1-3-15(13(14)10-18)22-8-6-21(7-9-22)12-4-5-16(19)20-11-12/h1-5,11H,6-9H2,(H2,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOMGHJVZBATQCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CN=C(C=C2)N)C3=C(C(=CC=C3)F)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16FN5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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